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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of

mesitaldehyde (2,4,6-trimethylbenzaldehyde), a key intermediate in the synthesis of various

organic compounds, including pharmaceuticals and fragrances. The document details the

physical constants of this aromatic aldehyde and outlines the standard experimental

procedures for their determination, ensuring a rigorous and reproducible scientific approach.

Physicochemical Data of Mesitaldehyde
Mesitaldehyde is a colorless to light yellow liquid at room temperature with a characteristic

aromatic odor.[1][2] Its thermal properties are critical for its handling, storage, and application in

various chemical syntheses. The following table summarizes the reported melting and boiling

points from various sources.

Physical
Property

Temperature
Range (°C)

Temperature
Range (K)

Temperature
Range (°F)

References

Melting Point 10–14 °C 283.15–287.15 K 50–57.2 °F
[1][2][3][4][5][6]

[7]

Boiling Point 237–238.5 °C 510.15–511.65 K 458.6–461.3 °F
[1][2][3][4][5][6]

[7][8][9]
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Experimental Protocols for Thermal Property
Determination
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment.[1][10] The following are detailed methodologies for establishing these

physical constants for organic compounds like mesitaldehyde.

Melting Point Determination: Capillary Method
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[1][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

Capillary tubes (sealed at one end)[1]

Thermometer

Mortar and pestle (if the sample is not a fine powder)

Watch glass

Procedure:

Sample Preparation: Ensure the mesitaldehyde sample is solidified by cooling and is

thoroughly dry.[12] If necessary, pulverize a small amount of the solid sample into a fine

powder using a mortar and pestle.[6]

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered sample

on a watch glass.[1] The sample should be packed to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface or by dropping it through a long glass tube.[4][12]

Apparatus Setup:

Mel-Temp Apparatus: Place the packed capillary tube into the sample holder of the

apparatus.[12]
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Thiele Tube: Attach the capillary tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.[9] Immerse the assembly in the oil of the Thiele

tube.[9]

Heating and Observation:

Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting

point.[4][7]

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[4]

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting).

[1][4] This range is the melting point of the sample.

Data Recording: The melting point is recorded as a range of these two temperatures.[1] For

a pure compound, this range is typically narrow (0.5-1.0°C).[1]

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a microscale technique suitable for determining the boiling point of

small quantities of a liquid.[2]

Apparatus:

Thiele tube filled with mineral oil[2]

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band

Heating source (e.g., Bunsen burner)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Place a few drops of liquid mesitaldehyde into the small test tube.[8]

Capillary Inversion: Place the capillary tube into the test tube with its open end downwards.

[3]

Apparatus Assembly: Attach the test tube to the thermometer with a rubber band so that the

sample is level with the thermometer bulb.[9]

Heating: Insert the assembly into the Thiele tube, ensuring the rubber band is above the oil

level.[2] Gently heat the side arm of the Thiele tube.[2] Convection currents will ensure

uniform heating of the oil bath.[9]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.[3] Continue gentle heating until a rapid and continuous stream of bubbles

is observed.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool. The

stream of bubbles will slow down and eventually stop. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube.[2][9]

Process Visualization
To aid in the understanding of the experimental workflows, the following diagrams have been

generated using the Graphviz DOT language.

Sample Preparation Capillary Packing Heating & Observation Data Recording

Solidify Mesitaldehyde Dry Sample Pulverize into Fine Powder Pack Capillary Tube (2-3mm) Insert into Apparatus Rapid Heat to ~15°C Below MP Slow Heat (1-2°C/min) Observe Melting Range Record T_initial and T_final

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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